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Compound of Interest

Compound Name: 3,3-Diethyl-2-methylheptane

Cat. No.: B15453870 Get Quote

An In-depth Technical Guide to the Physical Properties of 3,3-Diethyl-2-methylheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

the branched alkane, 3,3-diethyl-2-methylheptane. The information is presented to be a

valuable resource for researchers, scientists, and professionals in drug development who may

encounter this compound in their work.

Core Physical Properties
3,3-Diethyl-2-methylheptane is a saturated hydrocarbon with the molecular formula C12H26.

[1] Its physical characteristics are typical of alkanes of similar molecular weight.

Table 1: Physical Properties of 3,3-Diethyl-2-methylheptane

Property Value

Molecular Formula C12H26

Molecular Weight 170.33 g/mol

Boiling Point 203 °C

Density 0.7870 g/cm³

Refractive Index 1.4384

Melting Point -50.8 °C (estimated)
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Solubility Profile
As a nonpolar alkane, 3,3-diethyl-2-methylheptane is virtually insoluble in polar solvents such

as water.[2][3] Conversely, it is expected to be soluble in a range of nonpolar organic solvents

like hexane, benzene, and toluene, a characteristic shared with other long-chain alkanes such

as dodecane.[4] The principle of "like dissolves like" governs its solubility, where the van der

Waals forces between the alkane and nonpolar solvent molecules are readily established.[2][3]

Experimental Protocols
While specific experimental documentation for the determination of the physical properties of

3,3-diethyl-2-methylheptane is not readily available in the literature, the following are detailed

methodologies for the key experiments that would be employed.

Boiling Point Determination (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is through distillation.

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a port for a thermometer, a condenser, and a receiving flask.

Sample Preparation: The liquid sample, 3,3-diethyl-2-methylheptane, is placed in the

round-bottom flask along with boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises into the distillation

head.

Temperature Measurement: The thermometer is positioned so that the top of the bulb is level

with the side arm of the distillation head, ensuring it measures the temperature of the vapor

that is in equilibrium with the liquid.

Data Recording: The temperature is recorded when it stabilizes during the distillation of the

liquid. This stable temperature is the boiling point.

Density Determination (Pycnometer Method)
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The density of a liquid can be accurately determined using a pycnometer, a flask with a

specific, known volume.

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately measured.

Mass of Pycnometer with Sample: The pycnometer is filled with 3,3-diethyl-2-
methylheptane, ensuring no air bubbles are present. The excess liquid is removed, and the

exterior is carefully dried. The filled pycnometer is then weighed.

Volume Determination: The volume of the pycnometer is determined by repeating the

process with a reference liquid of known density, such as water.

Calculation: The density of the sample is calculated by dividing the mass of the sample

(mass of filled pycnometer minus mass of empty pycnometer) by the volume of the

pycnometer.

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a

known refractive index.

Sample Application: A few drops of 3,3-diethyl-2-methylheptane are placed on the prism of

the refractometer.

Measurement: The prisms are closed, and the light source is adjusted. The user looks

through the eyepiece and adjusts the controls until the dividing line between the light and

dark fields is sharp and centered on the crosshairs.

Reading the Value: The refractive index is read directly from the instrument's scale. The

temperature should also be recorded, as the refractive index is temperature-dependent.
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The following diagram illustrates the logical workflow for the experimental determination of a

liquid's boiling point.

Workflow for Boiling Point Determination

Start: Prepare Sample

Assemble Distillation Apparatus

Add Sample and Boiling Chips to Flask

Gently Heat the Flask

Liquid Vaporizes and Rises

Measure Vapor Temperature with Thermometer

Wait for Temperature to Stabilize

No

Record Boiling Point

Yes

End: Clean Apparatus
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in determining the boiling point of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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